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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235 Get Quote

Technical Support Center: Isopropyl Mercaptan
This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals handling isopropyl

mercaptan.

I. Personal Protective Equipment (PPE) & Safety
Data
Proper PPE is critical when handling isopropyl mercaptan due to its high flammability and

potential health hazards.[1][2][3] The following table summarizes the required PPE and key

safety data.
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Category Minimum Requirement Specifications & Notes

Eye Protection Tightly fitting safety goggles

A face shield may be required

for splash hazards.[4][5]

Ensure an eyewash station is

readily accessible.[1][5]

Hand Protection Chemical-resistant gloves

The suitability of a specific

glove material should be

confirmed with the

manufacturer.[1] Discard and

replace gloves if any signs of

degradation or breakthrough

occur.[1][2]

Skin and Body Protection Protective clothing

Choose body protection based

on the concentration and

amount of the substance being

used.[1][2] Consider footwear

that protects against

chemicals.[1][2]

Respiratory Protection NIOSH-approved respirator

An air-purifying respirator for

organic vapors is appropriate if

ventilation is inadequate.[1][2]

A positive-pressure, air-

supplying respirator may be

necessary for potential

uncontrolled releases or

unknown exposure levels.[2]

Key Safety Data for Isopropyl Mercaptan:
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Property Value

Flash Point -30°F (-34.4°C) (Open Cup)[4]

Flammable Limits in Air Data not readily available

Autoignition Temperature Data not readily available

Oral LD50 (Rat) 1,790 mg/kg[4]

II. Experimental Workflow: PPE Selection
The following diagram outlines the logical workflow for selecting the appropriate PPE when

working with isopropyl mercaptan.
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Start: Plan to handle
isopropyl mercaptan

Assess Hazards:
- Flammability

- Skin Sensitization
- Inhalation Risk

Eye Protection:
Tightly fitting safety goggles

Hand Protection:
Chemical-resistant gloves

Body Protection:
Protective clothing

Chemical-resistant footwear

Is ventilation adequate?

Respiratory Protection:
NIOSH-approved respirator Potential for uncontrolled release?

No

Standard PPE:
Goggles, Gloves, Lab Coat

Yes

Enhanced PPE:
Standard PPE + Respirator

No

Full Protection:
Supplied-air respirator,

full chemical suit

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling isopropyl mercaptan.

III. Troubleshooting & FAQs
Q1: What are the primary hazards of isopropyl mercaptan?

A1: Isopropyl mercaptan is a highly flammable liquid and vapor.[1] It can also cause an allergic

skin reaction.[1] Inhalation may lead to symptoms such as headache, dizziness, tiredness,

nausea, and vomiting.[1]
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Q2: What should I do in case of a small spill?

A2: For a small spill, you should:

Eliminate all ignition sources from the immediate area.[3]

Ensure the area is well-ventilated.[1][2]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with a non-combustible material like sand, earth, or vermiculite.[1][3]

Collect the absorbed material using non-sparking tools and place it in a suitable container for

disposal.[3][5][6]

Q3: What are the first aid measures for exposure to isopropyl mercaptan?

A3:

Inhalation: Move the victim to fresh air. If breathing has stopped, administer artificial

respiration.[4] Seek medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with

plenty of water.[1][4] If skin irritation or a rash occurs, get medical advice.[1]

Eye Contact: Flush eyes with plenty of water, holding the eyelids open.[4] Remove contact

lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, consult a

specialist.[1][2]

Ingestion: If the victim is conscious, have them drink water or milk and induce vomiting.[4]

Seek immediate medical attention.[2] Never give anything by mouth to an unconscious

person.[1][2]

Q4: How should I properly store isopropyl mercaptan?

A4: Store isopropyl mercaptan in a tightly closed container in a dry, cool, and well-ventilated

area.[1][2] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2][6] The
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storage area should be a designated flammables area, and all electrical equipment must be

explosion-proof.[1][2][6]

Q5: What materials are incompatible with isopropyl mercaptan?

A5: Isopropyl mercaptan is incompatible with acids, bases, metals, and reducing agents.[5][6]

Q6: Can I dispose of isopropyl mercaptan down the drain?

A6: No, do not allow isopropyl mercaptan to enter drains or water systems.[2][5][6] It is very

toxic to aquatic life with long-lasting effects.[2] Dispose of it as hazardous waste in accordance

with local, state, and federal regulations.

Q7: What are the signs of overexposure to isopropyl mercaptan?

A7: Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and

vomiting.[1] Inhalation can also cause loss of sense of smell, muscular weakness, convulsions,

and respiratory paralysis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166235#required-personal-protective-equipment-
ppe-for-handling-isopropyl-mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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